N-(2-(4-(benzylsulfonyl)piperidin-1-yl)-2-oxoethyl)acetamide
Description
Synthesis Analysis
The synthesis of this compound involves several steps. Starting from 4-aminophenol, it undergoes reactions to form the desired structure. The synthetic pathway includes coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid, followed by treatment with either 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride .
Scientific Research Applications
Anti-Inflammatory Properties
The compound has been used in the synthesis of novel benzamides derivatives which have shown promising anti-inflammatory properties . These derivatives were evaluated for their anti-inflammatory activity and demonstrated excellent inhibition of albumin denaturation .
Synthesis of Piperidine Derivatives
Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The compound has been used in the synthesis of various piperidine derivatives, which have shown potential in drug development .
Synthesis of Benzamide Derivatives
The compound has been used in the synthesis of benzamide derivatives . These derivatives have been obtained in moderate to good yields by refluxing chloroacetamide derivatives with arylamines .
Synthesis of Triazole Derivatives
Triazole derivatives have been synthesized from N-(aryl)-2-oxo-2-(arylamino)acetohydrazonoyl cyanide derivatives . The compound has been used in the synthesis of these derivatives, which have shown potential antimicrobial and antioxidant activities .
Radiolabeling for Pharmacokinetic Studies
The compound has been used in the radiolabeling of certain molecules for pharmacokinetic studies . This method of labeling with carbon-14 has been used to study the metabolism and pharmacokinetics of drugs .
In Silico Pharmacokinetic and Toxicity Studies
The compound has been used in in silico studies to evaluate the pharmacokinetic features and toxicity of recently synthesized derivatives . The bioactivity data revealed that the derivatives were moderately active as GPCR ligand, Ion channel modulator, Kinase inhibitor, Nuclear receptor ligand, Protease inhibitor, and Enzyme inhibitor .
Synthesis of Antifungal Compounds
The compound has been used in the synthesis of certain antifungal compounds . The synthesized compounds have shown good antimicrobial activities .
Synthesis of Antiviral Compounds
Although the specific details are not available, the compound has been used in the synthesis of certain antiviral compounds .
properties
IUPAC Name |
N-[2-(4-benzylsulfonylpiperidin-1-yl)-2-oxoethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4S/c1-13(19)17-11-16(20)18-9-7-15(8-10-18)23(21,22)12-14-5-3-2-4-6-14/h2-6,15H,7-12H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWVJEGHOIJGRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC(=O)N1CCC(CC1)S(=O)(=O)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(benzylsulfonyl)piperidin-1-yl)-2-oxoethyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-phenyl-N-[3-(trifluoromethyl)phenyl]-1,2-oxazole-5-carboxamide](/img/structure/B2720763.png)
![Ethyl 2-(3,5-dimethoxybenzamido)benzo[d]thiazole-6-carboxylate](/img/structure/B2720766.png)
![3-methoxy-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide](/img/structure/B2720771.png)
![2-{[1-(5-fluoro-1,3-benzoxazol-2-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one](/img/structure/B2720777.png)
![2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-[4-(dimethylamino)phenyl]acetamide](/img/structure/B2720778.png)
![N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2720781.png)
methanone oxime](/img/structure/B2720785.png)